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Compound of Interest

Compound Name: Cinnamyl phenylacetate

CAS No.: 7492-65-1

Cat. No.: B1599305

Get Quote

Executive Summary & Operational Directive
As researchers, we often categorize "waste" merely by what the EPA regulates. However,

Cinnamyl Phenylacetate presents a specific challenge: while it is often not a federally

regulated hazardous waste (RCRA) due to its high flash point, it poses significant aquatic

toxicity risks and biological oxygen demand (BOD) loads.

The Core Directive: Under no circumstances should Cinnamyl Phenylacetate be disposed of

via sanitary sewer systems. Despite its lack of a "Hazardous" RCRA characteristic (D001), the

only scientifically defensible disposal route is High-Temperature Incineration via an approved

chemical waste vendor.

Chemical & Physical Hazard Assessment
Effective disposal begins with understanding the physical properties that dictate waste stream

compatibility.
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Property Value Operational Implication

Flash Point ~162°C (323°F)

Non-Ignitable. Does not meet

RCRA D001 criteria (<60°C).

Can be packed with non-

hazardous organics.

Water Solubility Insoluble (<0.1%)

Phase Separation Risk. Will

form surface slicks in aqueous

waste, complicating treatment.

Specific Gravity ~1.10 g/cm³

Sinker. Denser than water; will

settle at the bottom of aqueous

traps if spilled.

Reactivity Esters hydrolyze

Incompatibility. In the presence

of strong bases/acids,

degrades into Cinnamyl

Alcohol and Phenylacetic Acid.

⚠️ Critical Insight: The Hydrolysis Precursor Risk
Senior scientists must recognize that Cinnamyl Phenylacetate hydrolyzes to form

Phenylacetic Acid.

Why this matters: Phenylacetic acid is a DEA List I Chemical (precursor for amphetamine

synthesis) in the United States.

Disposal Impact: While the ester itself is not controlled, allowing old/degraded samples to

accumulate creates a mixture containing controlled precursors. Prompt disposal of expired

lots is mandatory to avoid regulatory ambiguity.

Waste Classification & Segregation Workflow
Do not rely on generic "Organic Waste" labels. Use this logic to categorize the stream correctly.

Visualization: Disposal Decision Matrix
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Waste Generation:
Cinnamyl Phenylacetate

Is it mixed with
other solvents?

Does mixture contain
Halogenated Solvents
(DCM, Chloroform)?

Yes

Stream C: Non-Regulated
Organic Waste

(Chemical Incineration)

No (Pure Substance)

Is the Flash Point
of the mixture < 60°C?

No

Stream A: Halogenated
Organic Waste

(High BTU Incineration)

Yes

Stream B: Flammable
Organic Waste (D001)

(Fuel Blending)

Yes No
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Figure 1: Decision logic for categorizing Cinnamyl Phenylacetate waste streams based on

mixture components.

Detailed Disposal Protocols
Scenario A: Pure Substance (Expired or Surplus)

Container: High-Density Polyethylene (HDPE) or Amber Glass.

Labeling:

Primary Name: Cinnamyl Phenylacetate.[1][2][3]
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Hazard Check: "Irritant" (Skin/Eye), "Aquatic Toxin."

RCRA Code: "Non-RCRA Regulated" (unless local state laws differ, e.g., California or

Massachusetts).

Action: Cap tightly. Place in the "Non-Halogenated Organic" satellite accumulation area.

Scenario B: Mixed Solvent Waste (HPLC/Reaction
Waste)
If the cinnamyl phenylacetate is dissolved in solvents (e.g., Acetonitrile, Methanol):

The Solvent Rules: The hazardous characteristic of the solvent drives the classification.

Ignitability: If the mixture flashes <60°C, it is D001 Hazardous Waste.

Segregation: Ensure the mixture pH is neutral (6-8).

Reasoning: Acidic or Basic waste streams will accelerate hydrolysis, potentially changing

the chemical makeup of the waste container over time (releasing Phenylacetic acid).

Scenario C: Spill Cleanup (Solid Waste)
Do not use paper towels alone. The oily nature of the ester requires specific absorbents.

PPE: Nitrile gloves (0.11mm minimum thickness), safety goggles.

Containment: Dike the spill with Vermiculite or Diatomaceous Earth.

Avoid: Sawdust (combustible) if mixed with oxidizers.

Collection: Scoop absorbed material into a wide-mouth HDPE jar.

Labeling: "Solid Debris Contaminated with Cinnamyl Phenylacetate."

Disposal: Route to incineration. Do not landfill.

Emergency Response & Environmental Logic
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Why "Down the Drain" is Negligent
Even though Cinnamyl Phenylacetate is used in flavors, it is toxic to aquatic life (GHS H411).

Mechanism: As a lipophilic ester (LogP ~3.8), it bioaccumulates in aquatic organisms.

Wastewater Treatment: It resists rapid biodegradation in anaerobic conditions often found in

sewer lines, leading to "pass-through" events that violate NPDES permits.

Spill Response Signaling Pathway

Spill Detected Assess Volume &
Ventilation

Don PPE:
Nitrile Gloves + Goggles

Apply Vermiculite
(Inert Absorbent)

Collect into
Sealed HDPE Pail

Label as
Chemical Waste

Click to download full resolution via product page

Figure 2: Immediate operational workflow for laboratory spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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